N-benzyl-3-cyanobenzenesulfonamide

• IUPAC Name: N-benzyl-3-cyanobenzenesulfonamide
• InChI: InChI=1S/C14H12N2O2S/c15-10-13-7-4-8-14(9-13)19(17,18)16-11-12-5-2-1-3-6-12/h1-9,16H,11H2
• InChI Key: NKKNFGXJEKBOOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C14H12N2O2S
• Molecular Weight: 272.32 g/mol

Description

N-benzyl-3-cyanobenzenesulfonamide is a chemical compound with the molecular formula C14H12N2O2S. It is used in various applications due to its unique properties.

Synthesis Analysis

The synthesis of N-benzyl-3-cyanobenzenesulfonamide can be achieved from 3-Cyanobenzene-1-sulfonyl chloride and Benzylamine. Another method involves the direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines.

Molecular Structure Analysis

The molecular structure of N-benzyl-3-cyanobenzenesulfonamide consists of a benzyl group attached to a cyanobenzenesulfonamide moiety. The molecular weight of the compound is 272.32.

Physical And Chemical Properties Analysis

N-benzyl-3-cyanobenzenesulfonamide has a molecular weight of 272.32. Other physical and chemical properties such as melting point, boiling point, and density can be found on various chemical databases.

Synthesis routes and methods

Procedure details

Benzylamine (1.17 g, 10 mmol) was added to a solution of 3-cyanobenzene sulphonyl chloride (2 g, 10 mmol) and triethylamine (3.45 ml, 25 mmol) in tetrahydrofuran (30 ml) and the mixture stirred at room temperature for 18 hours. The mixture was diluted with water (30 ml), and extracted with ethyl acetate (50 ml). The organic extract was dried over sodium sulphate and evaporated under reduced pressure to give the title compound as a solid, 2.53 g.